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Compound of Interest

Compound Name:
Methyl Azetidine-2-carboxylate

Hydrochloride

Cat. No.: B177176 Get Quote

Essential Safety and Handling Guide for Methyl
Azetidine-2-carboxylate Hydrochloride
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Methyl Azetidine-2-carboxylate
Hydrochloride. Following these procedures is essential for ensuring laboratory safety and

regulatory compliance.

Chemical Identifier:

Name: Methyl Azetidine-2-carboxylate Hydrochloride

Synonyms: (R)-Methyl Azetidine-2-carboxylate Hydrochloride, methyl (2R)-azetidine-2-

carboxylate hydrochloride, (R)-METHYL AZETIDINE-2-CARBOXYLATE HCL[1]

CAS Number: 69684-69-1[2]

Hazard Identification and Classification
Methyl Azetidine-2-carboxylate Hydrochloride is classified as a hazardous substance. All

personnel must be aware of its potential risks before handling.
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific target organ toxicity

(single exposure)
3

H335: May cause respiratory

irritation

Signal Word Warning

Data sourced from multiple safety data sheets.[1][3][4]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety.
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Body Part Required PPE Specifications

Eyes/Face
Safety goggles and/or a full-

face shield.

Must provide a complete seal

around the eyes. A face shield

is required when there is a

significant risk of splashing.[5]

[6][7]

Skin/Body
Chemical-resistant lab coat or

suit and closed-toe shoes.

A chemical-resistant suit and

rubber boots are

recommended for large

quantities or potential for

significant exposure.[5]

Routinely wash work clothing

to remove contaminants.[5]

Hands Chemical-resistant gloves.

Nitrile or neoprene gloves are

suitable. Always check for

leaks or tears before use and

wash hands thoroughly after

handling.[8][9]

Respiratory

Use in a well-ventilated area is

required. A respirator may be

necessary if dust or aerosols

are generated.

Work should be conducted in a

chemical fume hood.[10] If a

respirator is needed, use an

approved full-face respirator

with an acid gas vapor

cartridge.[5]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and available.[10]

Verify that an eyewash station and safety shower are accessible and unobstructed.[1][11]
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Designate a specific area for handling Methyl Azetidine-2-carboxylate Hydrochloride.

2. Donning PPE:

Put on all required PPE as specified in the table above before entering the designated

handling area.

3. Handling the Chemical:

Handle the substance exclusively within the chemical fume hood to minimize inhalation

exposure.[10]

Avoid direct contact with skin, eyes, and clothing.[1][4]

Use spark-proof tools and take precautionary measures against static discharge if the

compound is determined to be flammable.[8][12]

Keep the container tightly closed when not in use.[1][4]

4. Emergency Procedures:

In case of skin contact: Immediately flush the affected area with plenty of water for at least

15 minutes and remove contaminated clothing.[6] If skin irritation occurs, seek medical

attention.[1]

In case of eye contact: Rinse cautiously with water for several minutes.[1] Remove contact

lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[1]

If inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[1][4]

If swallowed: Rinse mouth. Do NOT induce vomiting.[5] Seek immediate medical attention.

Disposal Plan
Proper disposal of Methyl Azetidine-2-carboxylate Hydrochloride and any contaminated

materials is critical to prevent environmental contamination and ensure regulatory compliance.
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1. Waste Collection:

Collect all waste material, including unused product and contaminated consumables (e.g.,

gloves, wipes), in a designated and clearly labeled hazardous waste container.[13]

The container must be chemically resistant and have a secure, leak-proof lid.[13]

2. Waste Storage:

Store the hazardous waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents, acids, and bases.[6][13]

3. Waste Disposal:

Dispose of the contents and container in accordance with all local, regional, and national

hazardous waste regulations.[1][4]

This must be done through a licensed hazardous waste disposal company.[13] Do not pour

down the drain.

Workflow for Handling and Disposal
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Caption: Workflow for the safe handling and disposal of Methyl Azetidine-2-carboxylate
Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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